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Compound of Interest

(S)-3-Amino-4-(2-
Compound Name: bromophenyl)butanoic acid
hydrochloride
Cat. No.: B2483778
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For Researchers, Scientists, and Drug Development Professionals

Introduction & Scientific Context

(S)-3-Amino-4-(2-bromophenyl)butanoic acid hydrochloride (CAS No. 403661-76-7) is a
chiral, non-proteinogenic amino acid derivative of significant interest in medicinal chemistry and
pharmaceutical development. Its structural features—a chiral center at the [3-carbon, a GABA-
like backbone, and a bromophenyl moiety—make it a versatile building block for a range of
biologically active molecules.[1]

The primary utility of this compound lies in its role as a key intermediate for synthesizing novel
pharmaceutical agents, particularly those targeting the central nervous system. It is frequently
employed in the development of GABA analogs, which are crucial for treating neurological
conditions such as epilepsy, neuropathic pain, and anxiety disorders.[1] The hydrochloride salt
form enhances the compound's stability and aqueous solubility, facilitating its use in various
synthetic protocols.[1]

Furthermore, the bromine atom on the phenyl ring serves as a valuable functional handle. It
allows for subsequent chemical modifications, such as cross-coupling reactions, enabling the
creation of diverse molecular libraries for drug discovery and lead optimization.[2][3] Given its
specialized nature and the stereospecificity required for its applications, sourcing high-purity
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material and implementing rigorous quality control are paramount to achieving reliable and
reproducible research outcomes.

Sourcing High-Purity Material: Supplier
Identification & Qualification

The success of synthetic campaigns heavily relies on the quality of starting materials. For a
chiral intermediate like (S)-3-Amino-4-(2-bromophenyl)butanoic acid hydrochloride,
impurities can lead to significant downstream issues, including low yields, difficult purification,
and compromised biological activity. A systematic approach to supplier selection is therefore a
critical first step.

Causality in Supplier Selection

Choosing a supplier is not merely a transactional step; it is an integral part of the experimental
design. The rationale for a stringent selection process is rooted in risk mitigation:

o Chemical Purity: Impurities from the synthesis of the starting material can carry through to
the final product or interfere with catalytic reactions.

o Enantiomeric Purity: The presence of the (R)-enantiomer can alter the pharmacological
profile of the final active pharmaceutical ingredient (API), potentially leading to off-target
effects or reduced efficacy.

o Batch-to-Batch Consistency: A reliable supplier ensures that the material's specifications are
consistent over time, which is crucial for the longitudinal validity of research and
development projects.

Identified Suppliers

A survey of chemical suppliers indicates the availability of (S)-3-Amino-4-(2-
bromophenyl)butanoic acid hydrochloride from various sources, often catering to research
and bulk-scale needs. The following table summarizes representative suppliers for this
compound.
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Supplier CAS Number Purity Specification Notes
A well-established
Not specified on the supplier with
Sigma-Aldrich 403661-76-7 product page, requires  extensive quality
inquiry. documentation
available.
Provides information
MySkinRecipes 403661-76-7 298% on storage conditions
(2-8°C, inert gas).[1]
Often provides batch-
BLDpharm 403661-76-7 >98% (Typical) specific COAs upon
request.
A platform connecting
Varies by listed various suppliers,
Molbase 403661-76-7 ) o
supplier requires individual
vetting.[4]
A supplier of a wide
Macklin 403661-76-7 >98% range of research

chemicals.[5]

Note: This is not an exhaustive list and is intended for illustrative purposes. Researchers

should conduct their own due diligence.

Supplier Qualification Workflow

A self-validating system for material procurement involves more than just ordering from a

catalog. It requires a qualification process to build confidence in the material's quality before

committing to large-scale experiments.
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Supplier Qualification Workflow

Identify Potential
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A

If [Specs Meet
Requirements

Purchase Small
(Analytical) Sample

If Specs are

Exgerimental Verification
Unacceptable

In-House Quality
Control (QC) Validation
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Approve Supplier for Reject Supplier or
Larger Scale Purchase Request New Batch
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In-House QC Protocol Flow
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(CAS: 403661-76-7)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4-2-bromophenyl-butanoic-acid-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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